Cas no 909361-84-8 (N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide)

• Product Name: N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide
• CAS No: 909361-84-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1086565
• PubChem ID: 15943378
• Update Time: 2025-08-04

N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-(2-hydroxy-5-methylphenyl)propionamide
• N-Ethyl-N-(2-hydroxy-5-methylphenyl)propanamide
• N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide(SALTDATA: FREE)
• DTXSID40580058
• SB77903
• MFCD08583148
• BS-36560
• 909361-84-8
• AKOS003392085
• AO-080/41820565
• N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide

• MDL： MFCD08583148
• Inchi： 1S/C12H17NO2/c1-4-12(15)13(5-2)10-8-9(3)6-7-11(10)14/h6-8,14H,4-5H2,1-3H3
• InChI Key： LZFDEDDBBLIKRU-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1N(C(CC)=O)CC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.098
• Melting Point: NA
• Boiling Point: 360°C at 760 mmHg
• Flash Point: 171.5°C
• Refractive Index: 1.561
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide

Introduction to N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide (CAS No. 909361-84-8)

N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide, a compound with the chemical formula C₁₂H₁₇NO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is identified by its unique CAS number, CAS No. 909361-84-8, which distinguishes it in the vast registry of chemical substances. The structural characteristics of this amide derivative make it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide features a phenyl ring substituted with both a hydroxyl group and a methyl group at the 2-position and 5-position, respectively. This substitution pattern contributes to its distinct chemical properties and potential biological activities. The amide functional group, located at the N-ethyl substituent, plays a crucial role in determining its reactivity and interaction with biological targets.

In recent years, there has been growing interest in amide-based compounds due to their versatility in drug design. The presence of both hydroxyl and methyl groups on the aromatic ring enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation. Researchers have been exploring its potential applications in treating various diseases, including inflammatory conditions and neurological disorders.

One of the most compelling aspects of N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide is its reported interaction with specific enzymes and receptors. Studies have indicated that this compound may inhibit the activity of certain enzymes involved in inflammatory pathways, such as COX-2 and LOX. These enzymes are known to play a significant role in the pathogenesis of inflammation-related diseases.

The hydroxyl group at the 2-position of the phenyl ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. Additionally, the methyl group at the 5-position contributes to steric hindrance, which can be crucial for optimizing drug-like properties such as metabolic stability and oral bioavailability.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic and pharmacodynamic properties of N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to several protein targets, including those implicated in cancer progression and neurodegenerative diseases. These findings have spurred further research into developing derivatives with improved therapeutic efficacy.

The synthesis of N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled chemists to produce this compound in sufficient quantities for preclinical studies. These studies are essential for evaluating its safety profile and determining the optimal dosing regimen for future clinical trials.

In conclusion, N-ethyl-N-(2-hydroxy-5-methylphenyl)propanamide (CAS No. 909361-84-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its reported biological activities, make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play a crucial role in addressing unmet medical needs.